Cas no 1481356-10-8 (4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine)

• Product Name: 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine
• CAS No: 1481356-10-8
• MF: C₁₄H₁₈BrN₃S
• MW: 340.281820774078
• MDL: MFCD17492730
• CID: 5244045
• PubChem ID: 62471766
• Update Time: 2026-03-08

4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, N-[(4-bromo-2-thienyl)methyl]-2-(ethylamino)-N-methyl-
• 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine

• MDL： MFCD17492730
• Inchi： 1S/C14H18BrN3S/c1-3-16-14-6-11(4-5-17-14)8-18(2)9-13-7-12(15)10-19-13/h4-7,10H,3,8-9H2,1-2H3,(H,16,17)
• InChI Key： NBBSDBLMGYJDMN-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC=CC(CN(CC2SC=C(Br)C=2)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine

Introduction to 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine, with the CAS number CAS no1481356-10-8, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that underscore its importance in the chemical and pharmaceutical industries.

The molecular structure of 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine is characterized by a pyridine core substituted with various functional groups. The presence of a bromothiophene moiety and an amine group attached to a methyl group contributes to its complex reactivity and versatility. This structural complexity makes it a valuable scaffold for designing novel molecules with tailored properties.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential biological activities. The pyridine ring in 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine is particularly noteworthy, as it is known to be a key pharmacophore in many bioactive molecules. Studies have shown that pyridine derivatives can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The bromothiophene component is typically introduced through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for the formation of carbon-carbon bonds under mild conditions. The subsequent functionalization of the pyridine ring with amine and methyl groups further enhances the compound's reactivity and potential applications.

One of the most compelling aspects of this compound is its potential use in drug discovery. The amine group provides a site for further derivatization, allowing chemists to modify the molecule's properties to target specific biological pathways. For instance, modifications at this position can influence solubility, binding affinity, and metabolic stability, all of which are critical factors in drug development.

The bromothiophene moiety also offers opportunities for structural diversification. Thiophene derivatives are known for their role in various therapeutic applications, including antifungal and antiviral agents. By incorporating this moiety into the molecular framework of 4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)-N-ethylpyridin-2-amine, researchers can explore new chemical spaces that may lead to the discovery of novel therapeutic agents.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The unique electronic properties of heterocyclic compounds like pyridine derivatives make them suitable candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune the electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with enhanced performance.

The latest research on 4-( {(4-bromothiophen - 2 - yl)m ethyl (m ethyl) amino } m ethyl ) - N - eth ylpy ridin - 2 - am ine has focused on understanding its interactions with biological targets. Computational studies have been instrumental in predicting how this molecule might bind to proteins and other biomolecules. These studies have revealed that the compound has a high binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator.

In vitro experiments have further validated these computational findings. Researchers have synthesized analogs of this compound and tested their biological activity against various targets. Some derivatives have shown promising results in preliminary assays, indicating their potential as lead compounds for further development.

The development of new synthetic methodologies is another area where this compound has made significant contributions. Researchers have explored innovative approaches to streamline the synthesis process, making it more efficient and scalable. These advancements are crucial for translating laboratory discoveries into practical applications.

The impact of CAS no1481356 - 10 - 8 extends beyond academic research. Industrial chemists have taken note of its potential commercial value and are exploring ways to incorporate it into new products. The versatility of this compound makes it an attractive candidate for various industries, including pharmaceuticals, agriculture, and specialty chemicals.

In conclusion, 4-( {(4-bromothiophen - 2 - yl)m ethyl (m ethyl) amino } m ethyl ) - N - eth ylpy ridin - 2 - am ine represents a significant advancement in chemical research. Its unique structure, combined with its potential biological and materials science applications, makes it a compound worthy of continued investigation. As research progresses, we can expect to see more exciting developments that will further highlight its importance in modern chemistry.